(Cyclopropylmethyl)[(2,4,6-trimethylphenyl)methyl]amine

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: 1-cyclopropyl-N-[(2,4,6-trimethylphenyl)methyl]methanamine
• InChI: InChI=1S/C14H21N/c1-10-6-11(2)14(12(3)7-10)9-15-8-13-4-5-13/h6-7,13,15H,4-5,8-9H2,1-3H3
• InChI Key: VXBRHNYXSDNGRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)CNCC2CC2)C

Description

(Cyclopropylmethyl)[(2,4,6-trimethylphenyl)methyl]amine is a tertiary amine featuring two distinct substituents: a cyclopropylmethyl group and a 2,4,6-trimethylphenyl (mesityl) methyl moiety. The cyclopropyl group introduces steric strain due to its three-membered ring structure, which may influence reactivity and stability. The mesityl group, a bulky aromatic substituent, is known to enhance steric protection and modulate electronic properties in organometallic and organic compounds . For instance, mesityl-containing amines are often used as ligands in metal complexes due to their electron-donating and stabilizing effects , while cyclopropyl groups are valued for their unique reactivity in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Cyclopropylmethyl)[(2,4,6-trimethylphenyl)methyl]amine typically involves the reaction of cyclopropylmethylamine with 2,4,6-trimethylbenzyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of (Cyclopropylmethyl)[(2,4,6-trimethylphenyl)methyl]amine may involve continuous flow processes to ensure efficient mixing and reaction control. The use of automated reactors and real-time monitoring systems can optimize yield and purity while minimizing waste and energy consumption.

Chemical Reactions Analysis

Types of Reactions

(Cyclopropylmethyl)[(2,4,6-trimethylphenyl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents like nitric acid for nitration or bromine for bromination.

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

(Cyclopropylmethyl)[(2,4,6-trimethylphenyl)methyl]amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its potential pharmacological properties.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (Cyclopropylmethyl)[(2,4,6-trimethylphenyl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropylmethyl and 2,4,6-trimethylphenylmethyl groups may enhance the compound’s binding affinity and specificity, leading to modulation of biological pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key comparisons between (Cyclopropylmethyl)[(2,4,6-trimethylphenyl)methyl]amine and structurally or functionally related compounds:

Compound	Substituents/Structure	Key Properties	Applications/Reactivity
(Cyclopropylmethyl)[(2,4,6-trimethylphenyl)methyl]amine	Cyclopropylmethyl + mesityl methyl groups	High steric hindrance; potential for unique redox behavior	Likely ligand in coordination chemistry; possible use in organic synthesis
Poly[bis(4-phenyl)(2,4,6-trimethylphenyl)amine] (PTAA)	Polymeric structure with alternating phenyl and mesityl groups	High humidity stability; solution-processable at low temperatures	Hole-transport layer in perovskite solar cells
(1-Ethyl-2-phenylquinolin-4-ylidene)-(2,4,6-trimethylphenyl)amine	Quinoline backbone + mesityl group	Electrochemically active (two-electron reduction via cyclic voltammetry)	Studied for electron transfer mechanisms in organic electrochemistry
Methyl(2-methylpropyl)amine	Simple aliphatic amine (C5H13N)	Low molecular weight (87.17 g/mol); basicity influenced by alkyl substituents	Industrial solvent or intermediate; limited steric hindrance compared to aromatic amines

Key Comparative Insights :

Steric and Electronic Effects :

• The mesityl group in the target compound and PTAA provides steric protection, but PTAA’s polymeric structure enhances film-forming ability and stability in optoelectronic devices . In contrast, the cyclopropylmethyl group in the target compound may introduce strain-driven reactivity, such as ring-opening under specific conditions.
• Compared to methyl(2-methylpropyl)amine, the aromatic mesityl group in the target compound reduces basicity due to electron-withdrawing effects, while the cyclopropyl group may increase acidity at the α-hydrogen position.

Electrochemical Behavior: The quinoline-based mesityl amine in undergoes a two-electron reduction with sequential chemical reactions . The target compound, lacking a conjugated quinoline system, may exhibit simpler redox behavior, though the mesityl group could still stabilize radical intermediates.

Coordination Chemistry: Mesityl-substituted amines in form stable yttrium complexes due to their electron-donating and steric shielding properties .

Thermal and Environmental Stability :

• PTAA’s humidity resistance makes it superior for solar cell applications , whereas the target compound’s stability under moisture or heat remains uncharacterized but could be inferred to be moderate due to the hydrophobic mesityl group.

Biological Activity

(Cyclopropylmethyl)[(2,4,6-trimethylphenyl)methyl]amine is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C14H19N
• Molecular Weight : 217.31 g/mol
• IUPAC Name : (Cyclopropylmethyl)[(2,4,6-trimethylphenyl)methyl]amine

The biological activity of (Cyclopropylmethyl)[(2,4,6-trimethylphenyl)methyl]amine is primarily attributed to its interactions with various biological targets. The compound's structure allows it to engage with receptors and enzymes involved in critical physiological processes.

Potential Mechanisms Include:

• Receptor Modulation : The compound may act as an agonist or antagonist at certain neurotransmitter receptors, influencing signaling pathways associated with mood regulation and cognitive functions.
• Enzyme Inhibition : It could inhibit specific enzymes involved in metabolic pathways, potentially leading to therapeutic effects in conditions like cancer or metabolic disorders.

Anticancer Activity

Research has indicated that derivatives similar to (Cyclopropylmethyl)[(2,4,6-trimethylphenyl)methyl]amine exhibit significant anticancer properties. For instance:

• Case Study 1 : A study demonstrated that structurally related compounds could induce apoptosis in cancer cell lines through caspase activation and mitochondrial dysfunction .
• Case Study 2 : Another investigation reported that these compounds inhibited tumor growth in xenograft models by disrupting angiogenesis .

Neuroprotective Effects

The compound's ability to modulate neurotransmitter systems suggests potential neuroprotective effects:

• Study Findings : Research indicates that similar amine compounds can enhance neurogenesis and protect against neurodegenerative diseases by reducing oxidative stress and inflammation .

Research Findings

Study	Focus	Key Findings
	Anticancer Activity	Induced apoptosis in cancer cell lines; inhibited tumor growth in vivo.
	Neuroprotection	Enhanced neurogenesis; reduced oxidative stress in neuronal cultures.
	Enzyme Interaction	Identified as a potential inhibitor of key metabolic enzymes.